Cas no 15410-49-8 (2,3,4,5-Tetra-O-acetyl-1,6-dibromo-1,6-dideoxy-D-mannitol)

• Product Name: 2,3,4,5-Tetra-O-acetyl-1,6-dibromo-1,6-dideoxy-D-mannitol
• CAS No: 15410-49-8
• MF: C₁₄H₂₀Br₂O₈
• MW: 476.111804008484
• CID: 156128
• Update Time: 2025-07-18

2,3,4,5-Tetra-O-acetyl-1,6-dibromo-1,6-dideoxy-D-mannitol Chemical and Physical Properties

Names and Identifiers

• D-Mannitol,1,6-dibromo-1,6-dideoxy-, 2,3,4,5-tetraacetate
• 1,6-Dibromo-1,6-dideoxy-D-mannitol 2,3,4,5-tetraacetate
• 2,3,4,5-Tetra-O-acet
• 2,3,4,5-Tetra-O-acetyl-1,6-dibromo-1,6-dideoxy-D-mannitol
• 2,3,4,5-TETRA-O-ACETYL-1,6-DIBROMO-1,6-DIDEOXY-D-MANNITOL,WHITE SOLID
• (2R,3S,4S,5R)-2,3,4,5-tetraacetoxy-1,6-dibromohexane
• 1.6-Dibrom-1.6-didesoxy-D-mannit-tetraacetat
• 1.6-dibromo-1.6-dideoxy-D-mannitol tetraacetate
• 2,3'-DICHLORO-4-FLUOROACETANILIDE

• Inchi： 1S/C14H20Br2O8/c1-7(17)21-11(5-15)13(23-9(3)19)14(24-10(4)20)12(6-16)22-8(2)18/h11-14H,5-6H2,1-4H3/t11-,12-,13-,14-/m1/s1
• InChI Key： UKPLTNPGLVFJHC-AAVRWANBSA-N
• SMILES： BrC[C@H]([C@H]([C@@H]([C@@H](CBr)OC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 473.95200

Experimental Properties

• PSA: 105.20000
• LogP: 1.50300

Additional information on 2,3,4,5-Tetra-O-acetyl-1,6-dibromo-1,6-dideoxy-D-mannitol

Comprehensive Overview of 2,3,4,5-Tetra-O-acetyl-1,6-dibromo-1,6-dideoxy-D-mannitol (CAS No. 15410-49-8)

2,3,4,5-Tetra-O-acetyl-1,6-dibromo-1,6-dideoxy-D-mannitol (CAS No. 15410-49-8) is a highly specialized carbohydrate derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound, characterized by its unique acetylated and brominated structure, serves as a critical intermediate in the development of bioactive molecules. Its molecular formula, C₁₄H₂₀Br₂O₈, reflects a precise arrangement of functional groups that enable diverse chemical transformations, making it a valuable asset in modern synthetic chemistry.

The growing interest in sugar-based pharmaceuticals and glycoconjugates has propelled the demand for compounds like 2,3,4,5-Tetra-O-acetyl-1,6-dibromo-1,6-dideoxy-D-mannitol. Researchers frequently explore its applications in drug delivery systems and enzyme inhibition studies, aligning with trends in personalized medicine and targeted therapies. Its acetyl-protected hydroxyl groups and bromine substituents offer strategic handles for further modifications, facilitating the synthesis of complex glycomimetics.

In the context of green chemistry, this compound’s role in stereoselective synthesis is noteworthy. Recent studies highlight its utility in constructing chiral building blocks for asymmetric catalysis, a hot topic in sustainable chemical manufacturing. The D-mannitol backbone provides a rigid framework for designing biocompatible materials, resonating with the surge in biodegradable polymer research. Users searching for "acetylated sugar derivatives in drug design" or "brominated carbohydrate applications" will find this compound particularly relevant.

From a technical perspective, 2,3,4,5-Tetra-O-acetyl-1,6-dibromo-1,6-dideoxy-D-mannitol exhibits excellent solubility in common organic solvents like dichloromethane and tetrahydrofuran, simplifying its handling in laboratory settings. Its stability under inert atmospheres ensures reliable performance in multi-step reactions, addressing frequent queries about "storage conditions for sensitive intermediates." Analytical techniques such as NMR spectroscopy and mass spectrometry are typically employed to verify its purity, a key concern for synthetic chemists.

The compound’s relevance extends to glycoscience, where it aids in studying carbohydrate-protein interactions—a frontier in vaccine development and diagnostic tools. With increasing searches for "synthetic routes to modified sugars", this derivative stands out for its versatility in introducing halogenated motifs into glycan structures. Its compatibility with click chemistry protocols further enhances its appeal for bioconjugation projects.

In industrial applications, 15410-49-8 is often discussed alongside scale-up challenges and cost-effective purification methods. Innovations in continuous flow chemistry have renewed interest in optimizing its production, reflecting broader industry shifts toward process intensification. Environmental considerations also drive research into catalytic bromination methods to reduce waste generation during its synthesis.

For academic and commercial users alike, understanding the structure-activity relationships of 2,3,4,5-Tetra-O-acetyl-1,6-dibromo-1,6-dideoxy-D-mannitol is essential. Its conformational rigidity influences molecular recognition processes, a recurring theme in forums discussing "carbohydrate-based therapeutics." Recent patents leveraging its framework for antiviral agents underscore its potential in addressing global health challenges.

In summary, CAS No. 15410-49-8 represents a nexus of innovation across multiple disciplines. Its adaptability to high-throughput screening and combinatorial chemistry aligns with data-driven approaches in modern R&D. As interest grows in precision glycosylation and functionalized sweeteners, this compound’s scientific and industrial significance is poised to expand further.